Veratrum

Veratrum nigrum

False Hellebore

MelanthiaceaeVeratrumVeratrum nigrum

Plant Description

Veratrum, commonly known as False Hellebore, is a genus of flowering plants in the Melanthiaceae family. Various species, particularly Veratrum nigrum and Veratrum album, have a long history in traditional medicine, primarily for their emetic and purgative properties. Pharmacologically, they are rich in steroidal alkaloids like veratramine and jervine, which exert potent hypotensive and cardiotonic effects, requiring careful dosage due to high toxicity. Modern research explores its potential in cardiovascular therapy and anti-cancer applications.

Geographic Distribution

Distributed in Northeast China, North China, Northwest China, and Southwest China, also found in Korea, Japan, Mongolia, Siberia (Russia), Central Asia, and Europe.